5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride” is a chemical compound that belongs to the class of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives, including “this compound”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Chemical Reactions Analysis
Piperidine derivatives, including “this compound”, undergo various intra- and intermolecular reactions . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Synthetic Chemistry Applications
Chiral Oxazolidin-2-ones Synthesis : A study highlighted a practical one-pot preparation method for chiral 4,5-disubstituted oxazolidin-2-ones using a modified Sharpless asymmetric aminohydroxylation. This synthesis is notable for its high enantioselectivities and yields, demonstrating the compound's utility as a chiral auxiliary in synthetic chemistry (Barta et al., 2000).
Biological Activity
Antibacterial Agents : Piperazinyl oxazolidinone derivatives, including those related to the structure of interest, have been investigated for their potent antibacterial properties against gram-positive organisms, including methicillin-resistant Staphylococcus aureus (MRSA). These studies contribute to the understanding of oxazolidinones as novel antibacterial agents (Tucker et al., 1998).
Molecular Interactions and Structural Analysis
Weak Hydrogen Bonds and π-π Stacking : Research into the crystal structures of oxazolidin-2-ones derivatives reveals insights into weak C-H···O, C-H···π hydrogen bonds, and π-π stacking interactions. These findings are significant for the design of molecular structures in pharmaceuticals and materials science (Nogueira et al., 2015).
Antimicrobial Studies
Synthesis and Antimicrobial Activities : The synthesis and evaluation of antimicrobial activities of novel compounds, including those related to "5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride", showcase their potential in combating bacterial and fungal strains. This research provides a basis for the development of new antimicrobial agents (Prakash et al., 2013).
Future Directions
The future directions for “5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride” and other piperidine derivatives involve the development of fast and cost-effective methods for their synthesis . This is an important task of modern organic chemistry due to their significant role in the pharmaceutical industry .
Mechanism of Action
Target of action
Piperidine derivatives, like “5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride”, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry . The specific targets of this compound could vary depending on its specific structure and functional groups.
Mode of action
The mode of action of “this compound” would depend on its specific targets. Generally, piperidine derivatives interact with their targets to induce a biological response .
Biochemical pathways
The affected pathways would depend on the specific targets of “this compound”. Piperidine derivatives can be involved in a variety of biochemical pathways due to their wide presence in pharmaceuticals .
Properties
IUPAC Name |
5,5-dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2.ClH/c1-10(2)7-12(9(13)14-10)8-3-5-11-6-4-8;/h8,11H,3-7H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NERCWMRVENWRSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C(=O)O1)C2CCNCC2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2460754-49-6 |
Source
|
Record name | 5,5-dimethyl-3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.